Cas no 57079-12-6 (2-Butenoic acid, 4-[(3-carboxypropyl)amino]-4-oxo-, (2Z)-)
57079-12-6 structure
Product Name:2-Butenoic acid, 4-[(3-carboxypropyl)amino]-4-oxo-, (2Z)-
CAS No:57079-12-6
MF:C8H11NO5
MW:201.176642656326
CID:1600976
PubChem ID:11008966
Update Time:2025-04-21
2-Butenoic acid, 4-[(3-carboxypropyl)amino]-4-oxo-, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 4-[(3-carboxypropyl)amino]-4-oxo-, (2Z)-
- DTXSID001212014
- (2Z)-4-[(3-Carboxypropyl)amino]-4-oxo-2-butenoic acid
- 57079-12-6
- SCHEMBL3900089
-
- Inchi: 1S/C8H11NO5/c10-6(3-4-8(13)14)9-5-1-2-7(11)12/h3-4H,1-2,5H2,(H,9,10)(H,11,12)(H,13,14)/b4-3-
- InChI Key: YNSWNGCOMKJSHN-ARJAWSKDSA-N
- SMILES: OC(CCCNC(/C=C\C(=O)O)=O)=O
Computed Properties
- Exact Mass: 201.06373
- Monoisotopic Mass: 201.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 103.7
2-Butenoic acid, 4-[(3-carboxypropyl)amino]-4-oxo-, (2Z)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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